Cas no 1448064-23-0 (N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide)

• Product Name: N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide
• CAS No: 1448064-23-0
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• CID: 5878832
• PubChem ID: 71807322
• Update Time: 2025-10-28

N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide
• F6438-0300
• CHEMBL3440319
• N-[4,6-DIMETHYL-2-(PYRROLIDIN-1-YL)PYRIMIDIN-5-YL]METHANESULFONAMIDE
• AKOS024560631
• 1448064-23-0
• N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)methanesulfonamide

• Inchi： 1S/C11H18N4O2S/c1-8-10(14-18(3,16)17)9(2)13-11(12-8)15-6-4-5-7-15/h14H,4-7H2,1-3H3
• InChI Key： KAGDGBKUPYMJON-UHFFFAOYSA-N
• SMILES： CS(NC1=C(C)N=C(N2CCCC2)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 270.11504700g/mol
• Monoisotopic Mass: 270.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide

Comprehensive Guide to N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide (CAS No. 1448064-23-0)

N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide (CAS No. 1448064-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrimidine and pyrrolidine structural motifs, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its methanesulfonamide functional group, which contributes to its chemical reactivity and biological activity.

The molecular structure of N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide includes a pyrimidine ring substituted with methyl groups at the 4 and 6 positions, as well as a pyrrolidine ring at the 2 position. The methanesulfonamide moiety attached to the pyrimidine ring enhances the compound's solubility and stability, making it a valuable intermediate in synthetic chemistry. Its CAS number, 1448064-23-0, is a unique identifier that ensures precise referencing in scientific literature and databases.

One of the key areas of interest for N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide is its potential role in medicinal chemistry. The compound's structural features suggest it could serve as a building block for kinase inhibitors, which are critical in the treatment of various diseases, including cancer and inflammatory disorders. Researchers are exploring its utility in designing novel small-molecule therapeutics, leveraging its ability to interact with biological targets.

In addition to its pharmaceutical applications, N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide is also studied for its chemical properties. The compound exhibits moderate solubility in organic solvents, which facilitates its use in various synthetic protocols. Its stability under standard laboratory conditions makes it a reliable reagent for organic synthesis. Scientists are investigating its reactivity in cross-coupling reactions and other transformations to expand its utility in chemical research.

The synthesis of N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide typically involves multi-step organic reactions, starting from commercially available pyrimidine derivatives. Key steps include the introduction of the pyrrolidine ring and the subsequent attachment of the methanesulfonamide group. Optimizing these synthetic routes is a focus of ongoing research to improve yield and scalability for industrial applications.

From a market perspective, the demand for N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide is driven by its potential in drug development. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical studies. Its CAS number, 1448064-23-0, is frequently searched in chemical databases, reflecting its growing importance in the field.

For researchers working with N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide, understanding its spectroscopic properties is essential. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to characterize the compound, ensuring purity and confirming its structure. These analytical techniques are critical for quality control in both academic and industrial settings.

Environmental and safety considerations are also important when handling N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide. While the compound is not classified as hazardous, standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

In summary, N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide (CAS No. 1448064-23-0) is a versatile compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features and reactivity make it a valuable tool for scientists exploring new therapeutic agents and chemical transformations. As research progresses, this compound is likely to play an increasingly prominent role in advancing drug discovery and chemical innovation.